Cas no 24126-82-7 (4-Cinnamylphenol)

• Product Name: 4-Cinnamylphenol
• CAS No: 24126-82-7
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 260880
• Update Time: 2025-06-15

4-Cinnamylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(3-phenyl-2-propen-1-yl)-
• 4-(3-phenylprop-2-enyl)phenol
• 4-Cinnamylphenol
• Phenol, 4-(3-phenyl-2-propenyl)-
• Phenol, 4-(3-phenyl-2-propenyl)-, (E)-

• Inchi： 1S/C15H14O/c16-15-11-9-14(10-12-15)8-4-7-13-5-2-1-3-6-13/h1-7,9-12,16H,8H2/b7-4+
• InChI Key： YNPGXIGIEYOFEX-QPJJXVBHSA-N
• SMILES： OC1C=CC(=CC=1)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10452

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols

Additional information on 4-Cinnamylphenol

4-Cinnamylphenol (CAS No. 24126-82-7): A Comprehensive Overview

4-Cinnamylphenol, with the chemical formula C₁₄H₁₄O, is a naturally occurring phenolic compound that has garnered significant attention in the field of pharmaceuticals and biotechnology due to its diverse biological activities. This compound, identified by its unique CAS No. 24126-82-7, is primarily derived from the essential oils of various plants, showcasing its potential as a valuable intermediate in synthetic chemistry and drug development.

The structural composition of 4-cinnamylphenol features a phenolic ring substituted with a cinnamyl group, which imparts distinctive chemical properties that make it a versatile candidate for various applications. The presence of both aromatic and aliphatic moieties in its structure allows for multiple interactions with biological targets, making it an attractive scaffold for medicinal chemistry investigations.

In recent years, 4-cinnamylphenol has been extensively studied for its pharmacological properties. Research has demonstrated its potential in modulating inflammatory pathways, which has significant implications for the development of anti-inflammatory agents. The compound's ability to inhibit key enzymes such as lipoxygenase and cyclooxygenase has been particularly noted in preclinical studies, suggesting its efficacy in reducing inflammation and pain.

Moreover, 4-cinnamylphenol has shown promising antioxidant properties, which are crucial for combating oxidative stress and preventing cellular damage. Studies have indicated that this compound can scavenge free radicals and protect cells from oxidative damage, thereby contributing to the prevention of chronic diseases such as cancer and neurodegenerative disorders. The antioxidant activity of 4-cinnamylphenol is attributed to its phenolic structure, which readily participates in redox reactions.

The antimicrobial properties of 4-cinnamylphenol have also been explored, with findings suggesting its effectiveness against a range of bacterial and fungal strains. This makes it a potential candidate for developing novel antimicrobial agents, particularly in the context of rising antibiotic resistance. The mechanism behind its antimicrobial activity likely involves disruption of microbial cell membranes and inhibition of vital metabolic pathways.

In the realm of drug development, 4-cinnamylphenol is being investigated as a lead compound for designing new therapeutic agents. Its structural features provide a basis for further chemical modifications to enhance its pharmacological profile. For instance, derivatization of the cinnamyl group or introduction of additional functional groups can lead to compounds with improved bioavailability and target specificity.

The synthesis of 4-cinnamylphenol can be achieved through various chemical pathways, including Friedel-Crafts alkylation and cross-coupling reactions. These synthetic methods allow for the production of high-purity compounds suitable for pharmaceutical applications. Additionally, biotechnological approaches such as microbial fermentation are being explored to optimize the production process and reduce costs.

The role of CAS No. 24126-82-7 in identifying and characterizing 4-cinnamylphenol cannot be overstated. This unique identifier ensures accurate documentation and tracking of the compound throughout its lifecycle, from laboratory research to commercialization. It also facilitates compliance with regulatory requirements and enhances collaboration among researchers worldwide.

In conclusion, 4-cinnamylphenol (CAS No. 24126-82-7) is a multifaceted compound with significant potential in pharmaceuticals and biotechnology. Its diverse biological activities, coupled with its structural versatility, make it an invaluable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various health challenges.